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Compound of Interest

Compound Name: Epicatechin-3-gallate

Cat. No.: B1197462

Essential Safety and Handling Guide for
Epicatechin-3-gallate

This guide provides crucial safety, handling, and disposal protocols for researchers, scientists,
and drug development professionals working with Epicatechin-3-gallate (ECG). Adherence to
these procedural steps is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Quantitative Safety Data

For quick reference, the following table summarizes key safety and physical data for
Epicatechin-3-gallate.
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Parameter Data Citation(s)
Chemical Formula C22H18010

Molecular Weight ~442.4 g/mol

CAS Number 1257-08-5

Appearance White crystalline powder

Solubility Soluble in water and alcohol

Acute Oral Toxicity LD50 > 1,000 mg/kg (mouse)

N Keep refrigerated (2-8°C), dry,
Storage Conditions )
and protected from light

. o No specific limits have been
Occupational Exposure Limits ]
established

l. Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against potential exposure.
While some safety data sheets (SDS) do not classify ECG as a hazardous substance, others
indicate it can cause skin, eye, and respiratory irritation. One source notes it may be harmful if
swallowed or in contact with skin and may cause an allergic reaction. Therefore, a
comprehensive PPE strategy is mandatory.

o Eye and Face Protection: Wear safety goggles with side shields that are tested and
approved under government standards such as NIOSH (US) or EN 166 (EU).

» Hand Protection: Chemical-resistant gloves are required. Nitrile rubber (NBR) gloves with a
minimum thickness of 0.11 mm are a suitable option. Always inspect gloves for integrity
before use and use proper removal techniques to avoid skin contact. Contaminated gloves
should be disposed of as hazardous waste.

» Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact. For larger
guantities or when there is a significant risk of spillage, chemical-resistant coveralls may be
necessary.
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» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to minimize dust inhalation. If dust formation is unavoidable, a NIOSH-approved N95
or an EN 143 P1 particulate filter respirator is required.

Il. Operational Plan: Safe Handling Workflow

Follow this step-by-step workflow for the routine handling of Epicatechin-3-gallate to minimize
risk and ensure procedural consistency.
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Caption: Standard workflow for handling Epicatechin-3-gallate.
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lll. Emergency Plan: Spill and Exposure Protocol

Accidents require immediate and correct responses. All personnel must be familiar with the

location of emergency equipment, including safety showers, eyewash stations, and spill kits.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. If irritation persists, seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water. If skin irritation or a rash occurs, consult a physician.

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. Seek medical attention if you feel unwell.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention. Never give anything by mouth to an unconscious person.

Spill Cleanup Protocol

For any spill, the primary objectives are to contain the material, protect personnel, and prevent

environmental release.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don the appropriate PPE, including a respirator, gloves, and eye protection,
before approaching the spill.

Contain: Prevent the powder from becoming airborne. Do not use a dry brush. If the spill is a
solid, you can gently cover it with a damp paper towel to prevent dust from spreading.

Clean Up:

o Mechanically collect the spilled material using a scoop or shovel.
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o Place the collected material and any contaminated items (e.g., paper towels, gloves) into a
suitable, sealed container labeled as hazardous waste.

o Decontaminate: Clean the spill area thoroughly with soap and water.

o Dispose: Manage the sealed waste container according to the disposal plan outlined below.
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Caption: Emergency response workflow for an Epicatechin-3-gallate spill.
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IV. Disposal Plan

Proper disposal of Epicatechin-3-gallate and associated contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Identify Waste: All materials that have come into contact with ECG are considered
contaminated waste. This includes:

o

Unused or expired product.

Contaminated PPE (gloves, shoe covers, etc.).

[¢]

[¢]

Labware (pipette tips, tubes, flasks).

[e]

Spill cleanup materials.

Segregate: Do not mix ECG waste with other chemical waste streams unless specifically
permitted by your institution's environmental health and safety (EHS) office.

Contain: Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous
waste container. The container must be kept closed when not in use.

Final Disposal Procedure

Regulatory Compliance: All disposal activities must adhere to federal, state, and local

environmental regulations.

Licensed Disposal Service: Arrange for a licensed hazardous waste disposal company to
collect, transport, and dispose of the waste.

Incineration: A common disposal method for this type of compound is high-temperature
incineration in a facility equipped with an afterburner and scrubber.

Containers: Treat empty or uncleaned containers as you would the product itself. They must
be disposed of through the same hazardous waste stream.
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Caption: Procedural workflow for the disposal of ECG-contaminated waste.
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 To cite this document: BenchChem. [Personal protective equipment for handling Epicatechin-
3-gallate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197462#personal-protective-equipment-for-
handling-epicatechin-3-gallate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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